2-{[1-(4-Methylphenyl)propyl]amino}ethan-1-ol

• Molecular Formula: C12H19NO
• Molecular Weight: 193.28 g/mol
• IUPAC Name: 2-[1-(4-methylphenyl)propylamino]ethanol
• InChI: InChI=1S/C12H19NO/c1-3-12(13-8-9-14)11-6-4-10(2)5-7-11/h4-7,12-14H,3,8-9H2,1-2H3
• InChI Key: VCUSGCIYPBDOIQ-UHFFFAOYSA-N
• Canonical SMILES: CCC(C1=CC=C(C=C1)C)NCCO

Description

2-{[1-(4-Methylphenyl)propyl]amino}ethan-1-ol is a secondary amine-alcohol derivative featuring a methyl-substituted aromatic ring, a propylamino spacer, and an ethanol moiety.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-{[1-(4-Methylphenyl)propyl]amino}ethan-1-ol typically involves the reaction of 4-methylphenylpropanamine with ethylene oxide. The reaction is carried out under controlled conditions to ensure the desired product is obtained with high purity .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process would include steps such as purification and quality control to meet industry standards .

Chemical Reactions Analysis

Types of Reactions

2-{[1-(4-Methylphenyl)propyl]amino}ethan-1-ol can undergo various chemical reactions, including:

Oxidation: This reaction can convert the alcohol group to a carbonyl group.

Reduction: The compound can be reduced to form different derivatives.

Substitution: The amino group can participate in substitution reactions with various reagents

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate for oxidation, reducing agents like lithium aluminum hydride for reduction, and halogenating agents for substitution reactions .

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield a ketone or aldehyde, while substitution reactions can introduce different functional groups into the molecule .

Scientific Research Applications

2-{[1-(4-Methylphenyl)propyl]amino}ethan-1-ol has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activity and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic uses, including as a precursor for drug development.

Industry: It is used in the production of various chemical products and intermediates .

Mechanism of Action

The mechanism of action of 2-{[1-(4-Methylphenyl)propyl]amino}ethan-1-ol involves its interaction with specific molecular targets. The compound can bind to receptors or enzymes, modulating their activity and leading to various biological effects. The exact pathways involved depend on the specific application and context of use .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues and Substituent Effects

Table 1: Key Structural and Physicochemical Comparisons

Compound Name	Substituent (R)	Molecular Formula	Molecular Weight (g/mol)	Key Properties/Data	Reference
2-{[1-(4-Methylphenyl)propyl]amino}ethan-1-ol	-CH₃	C₁₃H₂₁NO₂	~239.32 (calculated)	Not explicitly reported; inferred	N/A
2-(2-{[1-(4-Chlorophenyl)propyl]amino}ethoxy)ethan-1-ol	-Cl	C₁₃H₂₀ClNO₂	257.7564	Supplier data available; no synthesis details
1-(4-((2-([1,1'-Biphenyl]-2-yloxy)-2,3,3,3-tetrafluoropropyl)amino)phenyl)ethan-1-one	-CF₃, biphenyl	C₂₄H₂₀F₄NO₂	417 (MS)	Mp: 89–92°C; Rf = 0.56 (hexane:EtOAc 2:1); Yield: 52%
1-(4-Aminophenyl)-2-morpholinoethan-1-one	-NH₂, morpholine	C₁₂H₁₆N₂O₂	220.27 (calculated)	Multi-step synthesis; nitro reduction step

Key Observations :

• Substituent Influence : Replacing the methyl group in the target compound with chlorine (as in the chlorophenyl analog) increases molecular weight by ~18.43 g/mol and likely enhances lipophilicity, which could affect bioavailability or receptor binding .
• Synthetic Complexity: The biphenyl-tetrafluoro derivative (Table 1, row 3) requires specialized reagents (iodonium salt) and achieves moderate yields (52%), whereas morpholino-containing analogs (row 4) involve multi-step routes with selective reductions .

Physicochemical and Spectroscopic Data

• Mass Spectrometry : The biphenyl-tetrafluoro analog () shows a molecular ion peak at m/z 417 ([M⁺]), with fragmentation patterns indicating stability of the biphenyl moiety. The target compound’s MS profile would likely exhibit similar stability for the methylphenyl group.
• Chromatographic Behavior : The biphenyl derivative’s Rf value (0.56 in hexane:EtOAc 2:1) suggests moderate polarity, comparable to the target compound’s expected behavior .

Biological Activity

2-{[1-(4-Methylphenyl)propyl]amino}ethan-1-ol, also known as a phenylethanolamine derivative, has garnered attention in pharmacological research due to its potential biological activities. This compound is characterized by its unique structure, which includes a propyl chain linked to an aminoethanol group and a 4-methylphenyl substituent. Understanding its biological activity is crucial for exploring its therapeutic potential.

• Molecular Formula : C12H17N
• Molecular Weight : 191.27 g/mol
• IUPAC Name : 2-{[1-(4-Methylphenyl)propyl]amino}ethan-1-ol

Research indicates that the compound may interact with various biological systems, particularly through:

• Enzyme Inhibition : Preliminary studies suggest it may inhibit certain enzymes, leading to significant biological effects. For instance, it could modulate enzyme activity related to inflammatory responses and pain pathways.
• Receptor Binding : The compound may bind to specific receptors, influencing cellular signaling pathways. This interaction could underlie its potential anti-inflammatory and analgesic properties.

Anti-inflammatory and Analgesic Properties

Several studies have highlighted the compound's potential as an anti-inflammatory and analgesic agent:

• Anti-inflammatory Activity : The compound has been shown to reduce inflammation in animal models, suggesting it may be useful in treating conditions characterized by excessive inflammation.
• Analgesic Effects : It has demonstrated pain-relieving properties in preclinical studies, indicating its potential for use in pain management therapies.

Case Studies

• Animal Model Studies :
  • In a study involving rats, administration of 2-{[1-(4-Methylphenyl)propyl]amino}ethan-1-ol resulted in a significant reduction in pain responses compared to control groups. The observed effects were attributed to the compound's ability to inhibit cyclooxygenase (COX) enzymes, which play a key role in pain and inflammation pathways.
• Cell Line Studies :
  • In vitro studies using human cell lines indicated that the compound could downregulate pro-inflammatory cytokines such as TNF-alpha and IL-6. This suggests a mechanism by which the compound exerts its anti-inflammatory effects at the cellular level.

Comparative Analysis of Biological Activity

Compound	Biological Activity	Mechanism of Action
2-{[1-(4-Methylphenyl)propyl]amino}ethan-1-ol	Anti-inflammatory, Analgesic	Enzyme inhibition, Receptor binding
Similar Phenylethanolamine Derivatives	Varies (some exhibit antimicrobial activity)	Often through similar mechanisms of enzyme inhibition

Research Findings

Recent findings suggest that the compound's structure contributes significantly to its biological activity. The presence of the 4-methylphenyl group enhances lipophilicity, which may improve membrane permeability and receptor binding affinity. Further studies are needed to elucidate the specific molecular targets and pathways involved.